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Compound of Interest

Compound Name: AAT-008

Cat. No.: B1664279

Introduction

AAT-008 is a potent, selective, and orally active antagonist of the prostaglandin E2 (PGE2)
receptor EP4, with Ki values of 0.97 nM and 6.1 nM for human and rat EP4 receptors,
respectively[1]. As a key mediator in inflammation, pain, and cancer signaling pathways, the
EP4 receptor is a significant target in drug development[2][3]. AAT-008 has demonstrated
efficacy in delaying tumor growth in combination with radiotherapy and in reducing
inflammatory pain in preclinical models[1][4]. Accurate and consistent preparation of AAT-008
stock solutions is critical for obtaining reliable and reproducible experimental results. This
document provides a detailed protocol for the preparation, storage, and handling of AAT-008
stock solutions for research purposes.

Chemical Properties and Data Presentation

AAT-008 is characterized by the following chemical properties, summarized in the table below
for easy reference.
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Property Value Reference
Chemical Formula C21H16CIFN204

Molecular Weight 414.81 g/mol

CAS Number 847727-81-5

Appearance White to off-white solid

Purity >98%

DMSO: 100 mg/mL (241.07

Solubility M)
m

Experimental Protocols

Materials
e AAT-008 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

 Ultrasonic water bath

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Protocol (100 mM in DMSO)

o Preparation: Before handling the compound, ensure that you are wearing appropriate PPE.
Allow the AAT-008 powder to equilibrate to room temperature before opening the vial to

prevent condensation.

o Weighing: Carefully weigh the desired amount of AAT-008 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
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41.48 mg of AAT-008.

o Dissolution:
o Add the weighed AAT-008 powder to a sterile microcentrifuge tube or vial.

o Add the appropriate volume of anhydrous DMSO to achieve the desired concentration. For
a 100 mM stock solution, add 1 mL of DMSO for every 41.48 mg of AAT-008.

o Itis noted that AAT-008 is hygroscopic, and the use of newly opened DMSO is
recommended for optimal solubility.

e Mixing:
o Cap the tube or vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath
for 5-10 minutes. Visually inspect the solution to ensure complete dissolution.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o For long-term storage, store the aliquots at -80°C for up to 6 months.

o For short-term storage, the solution can be kept at -20°C for up to 1 month.

Visualizations

Experimental Workflow for AAT-008 Stock Solution
Preparation
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Experimental Workflow for AAT-008 Stock Solution Preparation

Preparation

Weigh AAT-008 Powder

Add Anhydrous DMSO

Dissolution

Vortex Thoroughly

Aliquot into Single-Use Tubes

:

Store at -80°C (long-term)
or -20°C (short-term)

Stock Solution Ready for Use
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AAT-008 Mechanism of Action

PGE2-EP4 Signaling Pathway
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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